4-butoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone

• IUPAC Name: N-[(E)-(4-butoxyphenyl)methylideneamino]-3-chloropyrazin-2-amine
• InChI: InChI=1S/C15H17ClN4O/c1-2-3-10-21-13-6-4-12(5-7-13)11-19-20-15-14(16)17-8-9-18-15/h4-9,11H,2-3,10H2,1H3,(H,18,20)/b19-11+
• InChI Key: PDHUMURJTOUOQQ-YBFXNURJSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C=NNC2=NC=CN=C2Cl
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=N/NC2=NC=CN=C2Cl
• Molecular Formula: C15H17ClN4O
• Molecular Weight: 304.77 g/mol

Description

4-butoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone, also known as BCPH, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. BCPH is a hydrazone derivative that is synthesized through a simple and cost-effective method.

Mechanism of Action

The mechanism of action of 4-butoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone is not fully understood. However, studies have suggested that this compound exerts its anti-cancer, anti-inflammatory, and anti-microbial effects by inhibiting certain enzymes and proteins involved in these processes. This compound has also been found to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity in animal models, making it a safe compound for scientific research. It has been shown to have low levels of toxicity in liver and kidney cells. This compound has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-butoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone is its ease of synthesis and low cost. It can be synthesized using simple equipment and does not require any specialized skills. This compound has also shown promising results in various scientific research applications. However, one of the limitations of this compound is its limited solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several future directions for the study of 4-butoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone. One potential direction is to further investigate its anti-cancer properties and its potential as a chemotherapeutic agent. Another direction is to study its potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to determine the mechanism of action of this compound and its potential as a diagnostic tool for Alzheimer's disease.
In conclusion, this compound is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. It is synthesized through a simple and cost-effective method and has shown promising results in various scientific research applications. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the field of scientific research.

Synthesis Methods

4-butoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone can be synthesized through a simple and cost-effective method using 4-butoxybenzaldehyde and 3-chloro-2-pyrazinylhydrazine. The reaction between the two compounds yields this compound, which can be purified through recrystallization. The synthesis of this compound is relatively easy and does not require any specialized equipment, making it a popular choice for scientific research.

Scientific Research Applications

4-butoxybenzaldehyde (3-chloro-2-pyrazinyl)hydrazone has shown potential applications in various fields of scientific research. It has been studied for its anti-cancer, anti-inflammatory, and anti-microbial properties. This compound has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also shown promising results in inhibiting the growth of bacteria and fungi. This compound has also been studied for its potential as a diagnostic tool for Alzheimer's disease.